Cas no 56688-05-2 (Nsc196234)

• Product Name: Nsc196234
• CAS No: 56688-05-2
• MF: C₁₁H₁₄O₅
• MW: 226.225863933563
• CID: 945797
• PubChem ID: 297150
• Update Time: 2025-04-19

Nsc196234 Chemical and Physical Properties

Names and Identifiers

• Nsc196234
• Dimethyl exo-5,6-epoxynorbornane-trans-2,3-dicarboxylate
• (+)-(5R)-5-Ethyl-5-hydroxy-2,5,6,9-tetrahydro-8-oxa-2-aza-benzocyclohe
• (+-)-5exo,6exo-Dibrom-norbornan-2exo,3exo-dicarbonsaeure-2-methylester
• (+-)-5exo,6exo-dibromo-norbornane-2exo,3exo-dicarboxylic acid-2-methyl ester
• (+-)-5exo,6exo-Epoxy-norbornan-2endo,3exo-dicarbonsaeure-dimethylester
• CTK4E8603
• Oxepino[3,4-c]pyridine-3,9-dione,5-ethyl-1,4,5,8-tetrahydro-5-hydroxy-, (5R)-
• 56688-05-2
• NSC-196234
• NSC-167923
• DTXSID20962454
• NSC167923
• Dimethyl 3-oxatricyclo[3.2.1.0~2,4~]octane-6,7-dicarboxylate
• 42392-53-0

• Inchi： 1S/C11H14O5/c1-14-10(12)6-4-3-5(9-8(4)16-9)7(6)11(13)15-2/h4-9H,3H2,1-2H3
• InChI Key： XLFUWWIFVFHVKH-UHFFFAOYSA-N
• SMILES： O1C2C1C1C(C(=O)OC)C(C(=O)OC)C2C1

Computed Properties

• Exact Mass: 226.08400
• Monoisotopic Mass: 226.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 65.1Ų

Experimental Properties

• Density: 1.328
• Boiling Point: 318.3°C at 760 mmHg
• Flash Point: 139.8°C
• Refractive Index: 1.521
• PSA: 65.13000
• LogP: -0.01810